2-Fluoro-4-(pentafluorosulfur)benzaldehyde
Overview
Description
Scientific Research Applications
Pd-Catalyzed Ortho C-H Hydroxylation
A study by (Chen, Ozturk, & Sorensen, 2017) discusses the direct Pd-catalyzed ortho C-H hydroxylation of benzaldehydes. The process utilizes 4-chloroanthranilic acid as a transient directing group and includes an unusual C-H chlorination and polyfluoroalkoxylation reactions, highlighting the role of external nucleophiles in Pd(IV) reductive eliminations.
Reductive Etherification
The one-step reductive etherification of 4-[18F]fluoro-benzaldehyde with decaborane was explored by (Funke et al., 2006). This process has potential in synthesizing 4-[18F]fluoro-benzylethers, showcasing a method of coupling reactions between fluoro-benzaldehyde and different alcohols.
Synthesis of α-Fluoroacetonitriles
Research by (Letourneau & Mccarthy, 1985) demonstrates the preparation of α-Fluorophenylacetonitriles, indicating the versatility of fluoro-benzaldehyde derivatives in the synthesis of various fluorinated compounds.
Palladium-Catalyzed Amination and Coupling
A study by (Kim & Yu, 2003) details the amination and coupling reactions of fluorobenzaldehydes. These reactions are important for understanding the reactivity of fluorinated benzaldehydes and their potential applications in organic synthesis.
Synthesis of Fluorinated Analogues
The synthesis of fluorinated analogues of combretastatin A-4, involving fluorinated benzaldehydes, is presented in a study by (Lawrence et al., 2003). This research highlights the use of fluorinated benzaldehydes in developing potential anticancer agents.
Ruthenium-Catalyzed Direct ortho-C-H Imidation
The study by (Wu et al., 2021) explores Ruthenium-catalyzed direct ortho-C-H imidation of benzaldehydes. This process demonstrates the utility of fluoro-benzaldehyde derivatives in complex organic transformations.
properties
IUPAC Name |
2-fluoro-4-(pentafluoro-λ6-sulfanyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F6OS/c8-7-3-6(2-1-5(7)4-14)15(9,10,11,12)13/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQOHJVDBMWSHSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(F)(F)(F)(F)F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F6OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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